Cas no 571150-07-7 (3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde)

• Product Name: 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde
• CAS No: 571150-07-7
• MF: C₂₁H₂₉NO₄
• MW: 359.459266424179
• CID: 3105862
• PubChem ID: 3871029
• Update Time: 2025-06-11

3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>3-Ethoxy-4-[2-oxo-2-(1,3,3-trimethyl-6-aza-bicyclo[3.2.1]oct-6-yl)-ethoxy]- benzaldehyde
• 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde
• G29339
• 3-Ethoxy-4-[2-oxo-2-(1,3,3-trimethyl-6-aza-bicyclo[3.2.1]oct-6-yl)-ethoxy]-benzaldehyde
• Z18488937
• 571150-07-7
• CS-0220075
• 3-ethoxy-4-[2-oxo-2-(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)ethoxy]benzaldehyde
• AKOS030729365
• EN300-05704

• Inchi： 1S/C21H29NO4/c1-5-25-18-8-15(11-23)6-7-17(18)26-12-19(24)22-14-21(4)10-16(22)9-20(2,3)13-21/h6-8,11,16H,5,9-10,12-14H2,1-4H3
• InChI Key： VMBCQDUHSOHVOB-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C=O)=CC=1OCC)N1CC2(C)CC(C)(C)CC1C2

Computed Properties

• Exact Mass: 359.20965841Da
• Monoisotopic Mass: 359.20965841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde

Recent Advances in the Study of 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde (CAS: 571150-07-7)

The compound 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde (CAS: 571150-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores targeting neurological disorders. Its bicyclic structure, featuring a 6-azabicyclo[3.2.1]octane core, is particularly noteworthy for its ability to modulate neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, research has explored the compound's utility in oncology. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 571150-07-7 serves as a precursor for developing small-molecule inhibitors of protein-protein interactions critical in cancer cell proliferation. The study identified specific structural modifications that enhance the compound's bioavailability and target specificity, paving the way for next-generation anticancer agents.

The synthetic pathways for 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde have also been optimized in recent work. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route that reduces the reliance on hazardous reagents, addressing both economic and environmental concerns. This advancement is particularly significant for industrial-scale production, ensuring a stable supply for further pharmacological studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular focus on improving blood-brain barrier penetration for neurological applications and reducing off-target effects in cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-ethoxy-4-(2-oxo-2-{1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl}ethoxy)benzaldehyde represents a versatile scaffold with significant potential across multiple therapeutic areas. The latest research underscores its value as both a pharmacological tool and a lead compound for drug development, warranting continued investigation into its applications and derivatives.